4-cyclopropyl-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 4-cyclopropyl-1-(2-methylphenyl)-6-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C21H23N5O2/c1-14-6-2-3-7-17(14)26-20-16(12-22-26)19(15-8-9-15)23-25(21(20)28)13-18(27)24-10-4-5-11-24/h2-3,6-7,12,15H,4-5,8-11,13H2,1H3
• InChI Key: QNINNGXGXDHORM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)N4CCCC4)C5CC5
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

4-cyclopropyl-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research by Azab, Youssef, and El-Bordany (2013) explores the synthesis of new heterocyclic compounds containing a sulfonamido moiety aimed at creating antibacterial agents. This indicates a potential application of our compound in synthesizing antibacterial agents due to its heterocyclic nature (Azab, Youssef, & El-Bordany, 2013).

Anticancer Agent Development

Alam et al. (2016) designed, synthesized, and evaluated novel ethyl 4-(3-(aryl)-1-phenyl-1H-pyrazol-4-yl)-2-oxo-6-(pyridin-3-yl)cyclohex-3-enecarboxylates for their topoisomerase IIα inhibitory activity and in vitro cytotoxicity against cancerous cell lines. This research suggests the compound's potential in creating anticancer agents through its structural components (Alam et al., 2016).

Concise Synthesis Pathways

Johnston et al. (2008) discussed the concise synthesis of pharmacologically active 6-(pyrazolo[1,5-a]pyridin-3-yl)pyridazinones, demonstrating the compound's relevance in streamlined synthesis methods for pharmacologically active heterocycles (Johnston et al., 2008).

Ring-Opening Reactions

Sathishkannan, Tamilarasan, and Srinivasan (2017) explored the nucleophilic ring-opening reactions of trans-2-aroyl-3-aryl-cyclopropane-1,1-dicarboxylates, which could be relevant for the compound's use in synthesizing cyclopropane-fused pyridazinones (Sathishkannan, Tamilarasan, & Srinivasan, 2017).

Antioxidative Activity Evaluation

Yanagimoto, Lee, Ochi, and Shibamoto (2002) evaluated the antioxidative activity of heterocyclic compounds, including pyrroles and pyrazines, found in Maillard reaction products. This suggests the potential of the compound in research focused on antioxidative properties of heterocyclic compounds (Yanagimoto, Lee, Ochi, & Shibamoto, 2002).